4-{[3-(4H-1,2,4-triazol-4-yl)phenoxy]acetyl}morpholine

• IUPAC Name: 1-morpholin-4-yl-2-[3-(1,2,4-triazol-4-yl)phenoxy]ethanone
• InChI: InChI=1S/C14H16N4O3/c19-14(17-4-6-20-7-5-17)9-21-13-3-1-2-12(8-13)18-10-15-16-11-18/h1-3,8,10-11H,4-7,9H2
• InChI Key: AGSJOCAVHGRJQX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)COC2=CC=CC(=C2)N3C=NN=C3
• Molecular Formula: C14H16N4O3
• Molecular Weight: 288.30 g/mol

Description

The compound “4-{[3-(4H-1,2,4-triazol-4-yl)phenoxy]acetyl}morpholine” is a complex organic molecule that contains several functional groups. It has a 1,2,4-triazole ring, which is a type of heterocyclic compound. This ring is attached to a phenyl group through an oxygen atom (phenoxy). This phenoxy group is further attached to an acetyl group, which in turn is connected to a morpholine ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the starting materials chosen and the specific conditions under which the reactions are carried out. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The 1,2,4-triazole ring, phenyl ring, and morpholine ring would all contribute to the three-dimensionality of the molecule. The presence of the oxygen and nitrogen atoms could also result in the formation of hydrogen bonds.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in it. The 1,2,4-triazole ring is known to participate in various chemical reactions. The morpholine ring could also be involved in reactions, particularly at the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular size, and the presence of different functional groups would all play a role.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the specific conditions under which it’s handled. Without specific data, it’s difficult to provide a detailed safety assessment.

Future Directions

The future research directions for this compound could be quite varied, depending on its intended use. If it’s a potential drug, further studies could focus on optimizing its synthesis, studying its mechanism of action, or evaluating its efficacy and safety in preclinical and clinical trials.